2-(5-(4-fluorophenyl)isoxazol-3-yl)-N-(2-methoxy-5-methylphenyl)acetamide

• IUPAC Name: 2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]-N-(2-methoxy-5-methylphenyl)acetamide
• InChI: InChI=1S/C19H17FN2O3/c1-12-3-8-17(24-2)16(9-12)21-19(23)11-15-10-18(25-22-15)13-4-6-14(20)7-5-13/h3-10H,11H2,1-2H3,(H,21,23)
• InChI Key: ZDNMAXYYISWHEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CC2=NOC(=C2)C3=CC=C(C=C3)F
• Molecular Formula: C19H17FN2O3
• Molecular Weight: 340.3 g/mol
• CAS No.: 952984-96-2

Description

2-(5-(4-fluorophenyl)isoxazol-3-yl)-N-(2-methoxy-5-methylphenyl)acetamide is a chemical compound that belongs to the family of isoxazole derivatives. It has been synthesized through various methods and has shown promising results in scientific research applications.

Scientific Research Applications

Novel Antipsychotic Agents

Research on compounds with structural similarities to the query chemical, such as isoxazoles and acetamides, has revealed potential applications in developing novel antipsychotic agents. For instance, compounds like 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols have been explored for their antipsychotic-like profiles in behavioral animal tests without interacting with dopamine receptors, which is a common mechanism for clinically available antipsychotics. This suggests potential for developing new treatments with unique modes of action for psychiatric conditions (Wise et al., 1987).

Antimicrobial Activity

Isoxazole compounds, including those substituted with fluorophenyl groups, have shown promising antimicrobial properties. A study on the aqueous phase synthesis of 4-(substituted phenylazo)-3-methyl-4H-isoxazol-5-one azo dyes demonstrated significant antibacterial and antifungal activities, particularly against Staphylococcus aureus and Candida albicans. This research highlights the potential of isoxazole derivatives in developing new antimicrobial agents (Banpurkar et al., 2018).

Anti-tumor Activities

Another study focused on the synthesis of novel isoxazole compounds, including intermediates like N-[3-fluoro-4-(1-piperazinyl)phenyl]-4,5-dihydro-5-isoxazolyl]methylacetamide, and their anti-tumor activities. Some of these compounds exhibited better anti-tumor activities in preliminary biological tests, underscoring the potential of isoxazole derivatives in cancer therapy (Qi Hao-fei, 2011).